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Compound of Interest

Compound Name: 2-Furanacrolein

Cat. No.: B3021440

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations
essential for handling 2-Furanacrolein (CAS No. 623-30-3) in a laboratory and research
setting. As a reactive aldehyde intermediate used in fine chemical synthesis, understanding its
hazard profile is critical for ensuring personnel safety and experimental integrity.[1] This
document synthesizes data from safety data sheets, chemical databases, and emergency
response guides to offer a holistic and actionable safety protocol.

Core Hazard Profile & Toxicological Summary

2-Furanacrolein is a corrosive solid that presents significant acute hazards upon contact.[2]
The primary and most immediate risks are severe damage to the skin, eyes, and respiratory
tract.[2][3] While comprehensive toxicological data is not fully available, existing information
classifies it as a hazardous substance requiring stringent control measures.[3]

1.1. Routes of Exposure and Associated Effects

o Skin Contact: Causes severe skin burns and damage.[2][3] Symptoms can include pain,
irritation, redness, and blistering.[2] Immediate and thorough decontamination is imperative.

o Eye Contact: Poses a risk of serious, potentially irreversible eye damage.[2][3] The corrosive
nature of the compound necessitates immediate and prolonged rinsing if contact occurs.
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 Inhalation: Corrosive to the respiratory tract, causing severe irritation of the nose and throat.
[2] It is also classified as a substance that may cause respiratory irritation (Specific Target
Organ Toxicity - Single Exposure).[3] Symptoms may develop even after exposure has
ceased.[4]

 Ingestion: Harmful if swallowed.[5][6] May cause severe chemical burns in the mouth,
esophagus, and stomach, leading to severe pain, nausea, and vomiting.[2]

1.2. Quantitative Toxicological Data

While extensive human data is lacking, the following animal data provides a benchmark for its
acute toxicity.

Parameter Value Species Source

Oral LDso > 860 mg/kg Rat [5]

Note: The classification of "Causes severe skin burns" is based on its chemical properties and
data from related compounds, as specific dermal toxicity studies are not widely cited.

GHS Classification and Chemical Properties

Understanding the formal hazard classification and physical properties of 2-Furanacrolein is
fundamental to a proper risk assessment.

2.1. GHS Hazard Classification
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Hazard Class Category Hazard Statement
) ) o H314: Causes severe skin
Skin Corrosion / Irritation 1B
burns and eye damage[2][3]
Serious Eye Damage / 1 H318: Causes serious eye
Irritation damage[?]
Acute Toxicity, Oral 4 H302: Harmful if swallowed[6]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation[3]

2.2. Physical and Chemical Properties

Property Value Source(s)

White to light yellow or tan
Appearance _ _ [1][2][7]
solid/crystalline powder

Molecular Formula C7He0O2 [1]
Molecular Weight 122.12 g/mol [11[2]
Melting Point 48-55 °C [2][8]
Boiling Point 143 °C @ 37-49 hPa [2][8]
Flash Point 99 °C (210 °F) - Closed Cup [2]
Solubility Insoluble in water [4107]

Risk Assessment and Control Workflow

A systematic approach to risk management is crucial. The following workflow illustrates the
logical progression from initial assessment to the implementation of control measures and
emergency preparedness. This process must be conducted before any new procedure
involving 2-Furanacrolein is undertaken.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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